Cas no 1804212-33-6 (6-Bromobenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 6-Bromobenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1804212-33-6
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4818795
• Update Time: 2025-11-06

6-Bromobenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-4-1-2-5-6(3-4)13-7(10-5)14(9,11)12/h1-3H
• InChI Key： WUDZALDGGMONOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(=N2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 6-Bromobenzo[d]oxazole-2-sulfonyl chloride

Comprehensive Overview of 6-Bromobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1804212-33-6): Properties, Applications, and Industry Insights

The chemical compound 6-Bromobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1804212-33-6) is a specialized heterocyclic sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique brominated oxazole core and reactive sulfonyl chloride group, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular structure combines the electron-withdrawing properties of the bromine substituent with the electrophilic reactivity of the sulfonyl chloride moiety, making it invaluable for cross-coupling reactions and amide bond formation.

In recent years, the demand for 6-Bromobenzo[d]oxazole-2-sulfonyl chloride has surged due to its role in developing small-molecule inhibitors and bioconjugation probes. Researchers frequently search for "sulfonyl chloride applications in drug discovery" or "brominated heterocycles synthesis," reflecting its relevance in targeted therapy and proteomics. The compound’s ability to modify peptides and proteins under mild conditions aligns with the growing interest in precision medicine and ADC (antibody-drug conjugate) development.

From a synthetic chemistry perspective, CAS 1804212-33-6 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to introduce the benzo[d]oxazole scaffold into larger architectures. Its X-ray crystallography data reveals planar geometry, which enhances π-stacking interactions in kinase inhibitors—a hotspot in oncology research. Queries like "how to handle sulfonyl chlorides safely" or "6-Bromobenzo[d]oxazole solubility" highlight user concerns about practical handling and solvent compatibility.

Environmental and regulatory trends also shape discussions around this compound. While not classified as hazardous under major frameworks, its biodegradability profile and green chemistry alternatives are increasingly scrutinized. Innovations such as flow chemistry and catalytic recycling methods aim to optimize its use in sustainable synthesis, addressing queries like "eco-friendly sulfonylation techniques."

The commercial landscape for 6-Bromobenzo[d]oxazole-2-sulfonyl chloride is evolving, with suppliers emphasizing high-purity grades (>98%) for GLP-compliant studies. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, as noted in searches for "CAS 1804212-33-6 characterization." Additionally, patents leveraging its chemoslective reactivity in fluorescent labeling underscore its interdisciplinary potential.

In conclusion, 6-Bromobenzo[d]oxazole-2-sulfonyl chloride exemplifies the convergence of structural complexity and functional versatility in modern chemistry. Its integration into high-throughput screening libraries and material science applications positions it as a cornerstone for future innovations, resonating with both academic and industrial stakeholders.